1. Home
  2. Product
  3. Reference Standards
  4. Betamethasone 11,21-Diacetate
Betamethasone 11,21-Diacetate Betamethasone 11,21-Diacetate
Brand Name: Vulcanchem
CAS No.: 330157-05-6
VCID: VC0053785
InChI: InChI=1S/C26H33FO7/c1-14-10-20-19-7-6-17-11-18(30)8-9-23(17,4)25(19,27)22(34-16(3)29)12-24(20,5)26(14,32)21(31)13-33-15(2)28/h8-9,11,14,19-20,22,32H,6-7,10,12-13H2,1-5H3/t14-,19-,20-,22-,23-,24-,25-,26-/m0/s1
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)OC(=O)C)F)C
Molecular Formula: C26H33FO7
Molecular Weight: 476.541

Betamethasone 11,21-Diacetate

CAS No.: 330157-05-6

Reference Standards

VCID: VC0053785

Molecular Formula: C26H33FO7

Molecular Weight: 476.541

Betamethasone 11,21-Diacetate - 330157-05-6

CAS No. 330157-05-6
Product Name Betamethasone 11,21-Diacetate
Molecular Formula C26H33FO7
Molecular Weight 476.541
IUPAC Name [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-11-acetyloxy-9-fluoro-17-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Standard InChI InChI=1S/C26H33FO7/c1-14-10-20-19-7-6-17-11-18(30)8-9-23(17,4)25(19,27)22(34-16(3)29)12-24(20,5)26(14,32)21(31)13-33-15(2)28/h8-9,11,14,19-20,22,32H,6-7,10,12-13H2,1-5H3/t14-,19-,20-,22-,23-,24-,25-,26-/m0/s1
Standard InChIKey GTECTIGXIMGLJQ-UPJXLQJGSA-N
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)OC(=O)C)F)C
Synonyms (11β,16β)-11,21-Bis(acetyloxy)-9-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
PubChem Compound 71587699
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19